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Compound of Interest

Compound Name: cis-1-Bromo-1-propene

Cat. No.: B1330963

The proper disposal of cis-1-Bromo-1-propene, a highly flammable and hazardous chemical,
is a critical aspect of laboratory safety and environmental responsibility. Adherence to stringent
disposal protocols is essential to mitigate risks to personnel and prevent environmental
contamination. This guide provides a comprehensive, step-by-step plan for the safe handling
and disposal of cis-1-Bromo-1-propene, tailored for researchers, scientists, and professionals
in drug development.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be fully aware of the hazards
associated with cis-1-Bromo-1-propene and to implement the necessary safety measures.
The compound is classified as a highly flammable liquid and vapor, a skin and eye irritant, and
may cause respiratory irritation.[1][2][3] It is also identified as a potential hepatotoxin and
neurotoxin.[4]

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]
o Hand Protection: Wear chemical-resistant gloves.[1]

» Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator
with an organic vapor cartridge. A dust mask type N95 is also recommended.[3]
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» Protective Clothing: A lab coat and closed-toe shoes are required.

Handling and Storage:

 All handling of cis-1-Bromo-1-propene and its waste must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[5]

» Avoid all contact with skin, eyes, and clothing.[6]

o Keep the compound and its waste away from heat, sparks, open flames, and other ignition

sources.[6]

o Use non-sparking tools and take precautionary measures against static discharge.[7]

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[7]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of cis-1-Bromo-1-

propene, which are crucial for its safe handling and disposal.

Property

Value

Molecular Formula

CsHsBr[2]

Molecular Weight 120.98 g/mol [2]

Appearance Colorless liquid[6]

Boiling Point 58 °C[1][6]

Melting Point -113 °C[6]

Density 1.423 g/mL at 25 °C[1][6]

Flash Point -34 °C (-29.2 °F) - closed cup[1][3][6]

Purity Typically 297%, often stabilized with copper[1]

[8]
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Operational Disposal Plan: A Step-by-Step Protocol

The disposal of cis-1-Bromo-1-propene is governed by hazardous waste regulations and
must be managed as a halogenated organic waste.[5] Do not dispose of this chemical down
the drain or in regular trash.

Experimental Protocol for Waste Segregation and Collection:

o Waste Segregation: At the point of generation, meticulously separate waste containing cis-1-
Bromo-1-propene from all other waste streams. It is critical not to mix it with non-
halogenated organic solvents, aqueous solutions, acids, bases, or solid waste.[5][9]

o Container Selection: Use a designated, leak-proof waste container constructed from a
material compatible with halogenated organic compounds. The container must be equipped
with a secure screw-top cap to prevent the escape of flammable and toxic vapors.[5][10]

o Labeling: Clearly and accurately label the waste container with "Hazardous Waste,"
"Halogenated Organic Waste," and the full chemical name, "cis-1-Bromo-1-propene." If the
waste is a mixture, list all components and their approximate percentages.[5][10]

e Waste Accumulation:
o Keep the waste container tightly sealed when not in use.

o Store the container in a designated satellite accumulation area within the laboratory. This
area must be well-ventilated and situated away from sources of ignition.[5]

o Do not fill the container beyond 90% of its capacity to allow for vapor expansion and
prevent spillage during transport.[10][11]

e Request for Disposal: Once the waste container is approaching 90% full, arrange for its
collection by your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.[5] Follow your organization's specific
procedures for waste pickup requests.

» Final Disposal Method: The ultimate disposal of halogenated organic waste like cis-1-
Bromo-1-propene is typically high-temperature incineration at a licensed hazardous waste

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.cornell.edu/book/export/html/1333
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

treatment facility.[5][9] This process ensures the complete destruction of the hazardous
compound. In some cases, it may be used as a secondary fuel source in cement kilns.[9]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the proper disposal procedure for cis-1-
Bromo-1-propene.
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Caption: Workflow for the safe disposal of cis-1-Bromo-1-propene waste.
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By diligently following these procedures, laboratory professionals can ensure the safe and
compliant disposal of cis-1-Bromo-1-propene, fostering a secure working environment and
upholding environmental stewardship. Always consult your institution's specific safety and
waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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